Cas no 545882-60-8 (5,8-dioxaspiro[3.4]octan-2-ylmethanol)

• Product Name: 5,8-dioxaspiro[3.4]octan-2-ylmethanol
• CAS No: 545882-60-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD23106218
• CID: 1593317
• PubChem ID: 12073583
• Update Time: 2025-05-23

5,8-dioxaspiro[3.4]octan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5,8-Dioxaspiro[3.4]octane-2-methanol
• 5,8-dioxaspiro[3.4]octan-2-ylmethanol
• LJVOOONKTBAYNA-UHFFFAOYSA-N
• PB35591
• FCH2311275
• 5,8-dioxaspiro[3.4]oct-2-ylmethanol
• SB21045
• OR317131
• AK171627
• SY098064
• {5,8-dioxaspiro[3.4]octan-2-yl}methanol
• DTXSID80477034
• MFCD23106218
• 5,8-Dioxaspiro[3.4]octane-2-methanol;5,8-Dioxaspiro[3.4]octan-2-ylmethanol
• CS-WAA0237
• EN300-315214
• AS-34792
• VWA88260
• AKOS025291221
• AMY33872
• A870412
• DB-090833
• SCHEMBL583469
• 545882-60-8

• MDL： MFCD23106218
• Inchi： 1S/C7H12O3/c8-5-6-3-7(4-6)9-1-2-10-7/h6,8H,1-5H2
• InChI Key： LJVOOONKTBAYNA-UHFFFAOYSA-N
• SMILES： O1CCOC21CC(CO)C2

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: -0.3

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5,8-dioxaspiro[3.4]octan-2-ylmethanol

5,8-Dioxaspiro[3.4]octan-2-ylmethanol: A Comprehensive Overview

The compound with CAS No 545882-60-8, commonly referred to as 5,8-dioxaspiro[3.4]octan-2-ylmethanol, is a unique organic molecule that has garnered significant attention in recent years due to its intriguing structural properties and potential applications in various fields. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, an oxygen atom. The spiro[3.4]octane framework forms the core of this molecule, with two oxygen atoms at positions 5 and 8, giving it the name dioxaspiro.

Recent studies have highlighted the importance of 5,8-dioxaspiro[3.4]octan-2-ylmethanol in medicinal chemistry. Its structure provides a unique platform for exploring novel drug delivery systems and bioactive molecules. Researchers have found that the compound exhibits remarkable stability under physiological conditions, making it a promising candidate for drug development. Furthermore, its ability to form hydrogen bonds and interact with biomolecules has been extensively studied, revealing potential applications in the design of enzyme inhibitors and receptor modulators.

The synthesis of 5,8-dioxaspiro[3.4]octan-2-ylmethanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient routes reported in recent literature involves the use of a spirocyclic precursor and subsequent oxidation reactions to introduce the hydroxymethyl group at position 2. This method not only ensures high yield but also maintains the stereochemical integrity of the molecule, which is crucial for its biological activity.

In terms of physical properties, 5,8-dioxaspiro[3.4]octan-2-ylmethanol is known for its low toxicity and high solubility in organic solvents. These characteristics make it ideal for use in various industrial applications, including as a solvent in pharmaceutical formulations and as a building block in polymer chemistry. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional solvents.

One of the most exciting developments involving 5,8-dioxaspiro[3.4]octan-2-ylmethanol is its role in materials science. Scientists have discovered that when incorporated into polymer matrices, this compound significantly enhances mechanical properties such as tensile strength and thermal stability. This finding has opened new avenues for its use in developing advanced materials for aerospace and automotive industries.

Moreover, the compound's ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis reactions. By using 5,8-dioxaspiro[3.4]octan-2-ylmethanol as a chiral template, chemists have successfully synthesized enantiomerically enriched compounds with high optical purity. This approach has been particularly useful in the synthesis of complex natural products and biologically active molecules.

In conclusion, 5,8-dioxaspiro[3.4]octan-2-ylmethanol (CAS No 545882-60-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with its favorable physical and chemical properties, continues to make it a subject of intense research interest. As new discoveries emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical innovations.